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Compound of Interest

Compound Name: 6-Aminopicolinonitrile

Cat. No.: B1332374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physicochemical properties of

6-Aminopicolinonitrile (CAS No. 370556-44-8), with a specific focus on its melting and boiling

points. This document compiles available data and outlines standard experimental

methodologies for the determination of these key physical constants.

Core Physicochemical Data
6-Aminopicolinonitrile, also known as 6-amino-2-pyridinecarbonitrile, is a substituted pyridine

derivative with the molecular formula C₆H₅N₃.[1] While data for this compound is available

across various chemical suppliers and databases, a complete experimental profile is not

consistently reported. The available quantitative data is summarized below.

Property Value Notes

Melting Point Not Reported

An experimentally determined

melting point is not readily

available in public literature.

The compound is described as

a solid at room temperature.[2]

Boiling Point 330.4 °C

Measured at standard

atmospheric pressure (760

mmHg).
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Experimental Protocols
While the specific experimental records for the determination of the boiling point of 6-
Aminopicolinonitrile are not detailed in the available literature, this section outlines the

standard, widely accepted laboratory protocols for measuring the melting and boiling points of

solid organic compounds.

Melting Point Determination (General Protocol)
The melting point of a crystalline solid is a critical indicator of purity.[3] Pure compounds

typically exhibit a sharp melting range of 0.5-1.0°C. A common method for its determination is

the capillary tube method using a melting point apparatus or a Thiele tube.[3]

Methodology:

Sample Preparation: A small amount of the finely powdered, dry sample of 6-
Aminopicolinonitrile is packed into a capillary tube, sealed at one end, to a height of a few

millimeters.[4]

Apparatus Setup: The capillary tube is placed in a heating block or oil bath of a melting point

apparatus, adjacent to a calibrated thermometer.

Heating: The apparatus is heated gradually. An initial rapid heating can be used to find an

approximate melting range, followed by a second, more careful determination.[3]

Observation: The heating rate is slowed to approximately 1-2°C per minute near the

expected melting point.

Data Recording: Two temperatures are recorded: T1, the temperature at which the first drop

of liquid appears, and T2, the temperature at which the entire sample becomes liquid. The

melting point is reported as the range T1-T2.

Boiling Point Determination (General Protocol)
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[5] For high-boiling-point solids like 6-Aminopicolinonitrile, a micro-

scale method such as the Siwoloboff method is often employed.
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Methodology:

Sample Preparation: A small amount (a few milliliters) of the substance is placed into a small

test tube or fusion tube.[6]

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its

open end submerged in the sample.[5]

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a

suitable apparatus, such as a Thiele tube filled with high-boiling point oil (e.g., paraffin oil), to

ensure uniform heating.[5][7]

Heating and Observation: The apparatus is heated gently. As the temperature rises, air

trapped in the capillary will bubble out.[5] Heating is continued until a steady and rapid

stream of bubbles emerges from the capillary tip.

Data Recording: The heat source is then removed, and the apparatus is allowed to cool

slowly. The boiling point is the temperature at which the stream of bubbles stops and the

liquid just begins to enter the capillary tube.[5] This indicates that the vapor pressure inside

the capillary equals the external atmospheric pressure.

Workflow Visualizations
The following diagrams illustrate the logical workflows for the experimental determination of the

physicochemical properties described above.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Micro Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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